Cas no 35524-49-3 ( )

• Product Name: &nbsp
• CAS No: 35524-49-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 920429
• PubChem ID: 310871
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)pyrrole-2-carboxylic acid
• 1-(2'-Methylphenyl)-2-carboxypyrrol
• AC1L7I4H
• NSC216003
• 35524-49-3
• DTXSID20309800
• 1-(2-Methylphenyl)-1H-pyrrole-2-carboxylic acid
• NSC-216003
•  

• Inchi： 1S/C12H11NO2/c1-9-5-2-3-6-10(9)13-8-4-7-11(13)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key： NQKTYRMSWSQSIS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23
• LogP: 2.48390